N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-N-(2,4-dimethylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H17ClFNO2S/c1-11-7-8-16(12(2)9-11)19(22(3,20)21)10-13-14(17)5-4-6-15(13)18/h4-9H,10H2,1-3H3
• InChI Key: MJYBENKZIWRDSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC2=C(C=CC=C2Cl)F)S(=O)(=O)C)C
• Molecular Formula: C16H17ClFNO2S
• Molecular Weight: 341.8 g/mol

Description

N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is also known by its trade name, Diflubenzuron, and is widely used as an insecticide to control pests in crops and forests. In

Scientific Research Applications

N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been investigated as a potential treatment for parasitic infections, such as schistosomiasis and filariasis. In agriculture, it is widely used as an insecticide to control pests in crops and forests. Additionally, this compound has been studied for its potential applications in the synthesis of novel materials, such as polymers and nanoparticles.

Mechanism of Action

The mechanism of action of N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide involves the inhibition of chitin synthesis in insects. Chitin is a polymer that forms the structural component of insect exoskeletons and is essential for their growth and development. By inhibiting chitin synthesis, N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide disrupts the growth and development of insect larvae, leading to their death.
Biochemical and Physiological Effects
N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide has been shown to have minimal toxicity to mammals and humans. However, it can have adverse effects on non-target organisms, such as aquatic invertebrates and bees. In insects, this compound can cause developmental abnormalities, reduced fecundity, and mortality.

Advantages and Limitations for Lab Experiments

N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide has several advantages for lab experiments, including its high potency against insect pests, its low toxicity to mammals and humans, and its stability under various environmental conditions. However, this compound also has limitations, such as its potential to cause adverse effects on non-target organisms and its limited effectiveness against certain insect species.

Future Directions

There are several future directions for research on N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide. One potential area of research is the development of novel insecticides that are more effective and have fewer adverse effects on non-target organisms. Additionally, this compound could be investigated for its potential applications in the synthesis of novel materials, such as biodegradable polymers and nanoparticles. Finally, further research could be conducted to explore the potential of N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide as a treatment for parasitic infections in humans and animals.
Conclusion
In conclusion, N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide is a chemical compound that has potential applications in various scientific fields, including medicine and agriculture. Its mechanism of action involves the inhibition of chitin synthesis in insects, leading to their death. While this compound has several advantages for lab experiments, it also has limitations, such as its potential to cause adverse effects on non-target organisms. Further research is needed to explore the full potential of N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide in various scientific fields.

Synthesis Methods

The synthesis of N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide involves the reaction between 2,4-dimethylbenzenamine and 2-chloro-6-fluorobenzyl chloride in the presence of a base, such as sodium hydride or potassium carbonate. The resulting intermediate product is then treated with methanesulfonyl chloride to produce the final product, N-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethylphenyl)methanesulfonamide.